Cas no 1803695-24-0 (Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1803695-24-0
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4812048
• Update Time: 2025-06-13

Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-2-15-9(14)6-3-5(12)4-13-7(6)8(10)11/h3-4,8H,2,12H2,1H3
• InChI Key： LZSMCNQIZSQOMX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate

Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1803695-24-0): An Overview of Its Structure, Synthesis, and Applications

Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1803695-24-0) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include an amino group, a difluoromethyl moiety, and an ester functional group. These functionalities contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate is noteworthy for its aromatic pyridine ring, which provides a stable platform for the attachment of various functional groups. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its reactivity and selectivity in chemical reactions. The ester group, on the other hand, can be readily hydrolyzed to form the corresponding carboxylic acid, which is a common strategy in organic synthesis to introduce carboxylic acid functionality into complex molecules.

In terms of synthesis, Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate can be prepared through a multi-step process involving the reaction of 2-difluoromethylpyridine with an appropriate amino acid ester. One common approach involves the use of a palladium-catalyzed coupling reaction followed by selective functional group transformations. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

The biological activity of Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate has been a subject of extensive research. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead for drug discovery. For instance, it has been reported to inhibit the activity of kinases involved in cancer cell proliferation and metastasis. Additionally, its ability to modulate neurotransmitter receptors in the central nervous system (CNS) has led to its evaluation as a potential therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.

In the pharmaceutical industry, Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate serves as an important building block for the synthesis of novel drugs. Its unique combination of functional groups allows for the design and synthesis of compounds with tailored pharmacological properties. For example, derivatives of this compound have been developed as selective inhibitors of specific protein-protein interactions, which are often implicated in disease pathways. These derivatives have shown promising results in preclinical studies and are currently being evaluated in clinical trials for their efficacy and safety.

Beyond pharmaceuticals, Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate finds applications in agrochemicals as well. Its ability to interact with specific plant enzymes makes it a valuable intermediate in the development of herbicides and pesticides. Research has demonstrated that compounds derived from this molecule can effectively control weed growth without causing significant harm to crops or the environment. This makes it an attractive candidate for sustainable agriculture practices.

In materials science, the unique properties of Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate have led to its exploration as a functional material. For instance, its ability to form stable complexes with metal ions has been utilized in the development of luminescent materials for use in organic light-emitting diodes (OLEDs). Additionally, its thermal stability and solubility properties make it suitable for use in polymer-based materials, where it can enhance mechanical strength and thermal resistance.

The environmental impact of Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate is another important consideration. Studies have shown that this compound is biodegradable under appropriate conditions and does not accumulate in the environment. This makes it a more environmentally friendly alternative to some traditional chemicals used in similar applications.

In conclusion, Ethyl 5-amino-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1803695-24-0) is a multifaceted compound with a wide range of applications across various industries. Its unique structural features and biological activity make it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.